Cas no 543-49-7 (2-Heptanol)

• Product Name: 2-Heptanol
• CAS No: 543-49-7
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00004587
• CID: 38215
• PubChem ID: 10976
• Update Time: 2025-09-27

2-Heptanol Chemical and Physical Properties

Names and Identifiers

• Heptan-2-ol
• n-Amyl methyl carbinol~Methyl n-pentyl carbinol
• 2-enanthol
• SEC-HEPTYL ALCOHOL
• N-AMYL METHYL CARBINOL
• 1-methylhexanol
• alcoolheptyliquesecondaire
• CH3(CH2)4CHOHCH3
• heptanol(non-specificname)
• Heptanol-2
• methylamylcarbinol(combustibleliquid,n.o.s.)
• methyl-n-amylcarbinol
• n-Heptan-2-ol
• s-Heptyl alcohol
• 2-HYDROXYHEPTANE
• Isoheptanol
• (±)-2-Heptanol
• 2-Heptanol
• : 2-Heptanol
• 3-Fluoronorepinephrine
• Methyl pentyl carbinol
• MethylaMyl carbinol
• methyl-hexanol
• methyl-n-amyl-carbinol
• rac-2-heptanol
• Amylmethylcarbinol
• 2-Heptyl Alcohol
• Methylpentylcarbinol
• Amyl methyl carbinol
• Methyl amyl carbinol
• Heptyl alcohol, sec-
• 2-Heptanol (natural)
• (+/-)-2-Heptanol
• FEMA No. 3288
• CETWDUZRCINIHU-UHFFFAOYSA-N
• 2-Heptanol, (R)-
• sec-Heptanol
• PubChem3094
• 2-H

• MDL： MFCD00004587
• Inchi： 1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3
• InChI Key： CETWDUZRCINIHU-UHFFFAOYSA-N
• SMILES： CCCCCC(O)C
• BRN： 1719088

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless viscous liquid with unpleasant special smell.
• Density: 0.817 g/mL at 25 °C(lit.)
• Melting Point: -30.15°C
• Boiling Point: 160-162 °C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.419-1.421
  n20/D 1.420(lit.)
• Solubility: 3.27g/l
• Water Partition Coefficient: 0.35 g/100 mL
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 20.23000
• LogP: 1.94750
• Merck: 4662
• FEMA: 3288 | 2-HEPTANOL
• Solubility: It can be miscible with alcohol, ether and benzene. It can dissolve animal and vegetable oils, mineral oils, fats, waxes, dyes, rubber, natural and synthetic resins, and is slightly soluble in water.

2-Heptanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 21
• Safety Instruction： S36/37-S36/37/39-S26
• RTECS：MJ2975000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R21; R36
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：Ⅲ
• TSCA：Yes
• Explosive Limit：0.9%(V)
• Storage Condition：Sealed in dry,Room Temperature(BD75358)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether